Cas no 1804250-23-4 (Ethyl 4-(3-bromopropyl)-3-(methylthio)benzoate)

• Product Name: Ethyl 4-(3-bromopropyl)-3-(methylthio)benzoate
• CAS No: 1804250-23-4
• MF: C₁₃H₁₇BrO₂S
• MW: 317.2418820858
• CID: 4958611
• Update Time: 2025-06-09

Ethyl 4-(3-bromopropyl)-3-(methylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropyl)-3-(methylthio)benzoate

• Inchi： 1S/C13H17BrO2S/c1-3-16-13(15)11-7-6-10(5-4-8-14)12(9-11)17-2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： XISUEAAGNQHORR-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(=O)OCC)=CC=1SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• XLogP3: 4
• Topological Polar Surface Area: 51.6

Additional information on Ethyl 4-(3-bromopropyl)-3-(methylthio)benzoate

Comprehensive Overview of Ethyl 4-(3-bromopropyl)-3-(methylthio)benzoate (CAS No. 1804250-23-4)

Ethyl 4-(3-bromopropyl)-3-(methylthio)benzoate (CAS No. 1804250-23-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 3-bromopropyl group and a methylthio substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science. The growing interest in sulfur-containing compounds and brominated intermediates has further elevated its relevance in modern chemical studies.

The compound's CAS number 1804250-23-4 serves as a critical identifier, ensuring precise tracking in regulatory and commercial databases. Recent trends in green chemistry and sustainable synthesis have spurred investigations into optimizing its production with minimal environmental impact. Questions like "How to synthesize Ethyl 4-(3-bromopropyl)-3-(methylthio)benzoate?" or "What are the applications of brominated benzoates?" are commonly encountered in academic forums and search engines, reflecting its technical significance.

From a structural perspective, the ethyl ester moiety enhances the compound's solubility in organic solvents, facilitating its use in cross-coupling reactions. The methylthio group contributes to its reactivity, particularly in nucleophilic substitutions, a topic of interest in medicinal chemistry circles. Analysts also highlight its role in developing bioactive molecules, aligning with the surge in demand for targeted therapeutics and precision agriculture solutions.

In industrial settings, CAS 1804250-23-4 is often discussed alongside high-value chemical intermediates due to its versatility. Innovations in catalytic processes and flow chemistry have further streamlined its synthesis, addressing scalability challenges. As the scientific community prioritizes structure-activity relationships (SAR), this compound's derivatives are increasingly explored for their pharmacokinetic properties and binding affinities.

To conclude, Ethyl 4-(3-bromopropyl)-3-(methylthio)benzoate exemplifies the intersection of organic synthesis and applied research. Its CAS registry number 1804250-23-4 ensures unambiguous identification, while its functional groups open avenues for molecular diversification. Whether in academia or industry, this compound remains a focal point for advancing chemical innovation and functional material design.